Cas no 2138551-51-4 (2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride)

• Product Name: 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride
• CAS No: 2138551-51-4
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 5908278
• PubChem ID: 165870516
• Update Time: 2025-06-08

2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride
• 2-[(1-cyclopropylethoxy)methyl]pentane-1-sulfonyl chloride
• EN300-1145278
• 2138551-51-4

• Inchi： 1S/C11H21ClO3S/c1-3-4-10(8-16(12,13)14)7-15-9(2)11-5-6-11/h9-11H,3-8H2,1-2H3
• InChI Key： VNFXXHRVBCBTQA-UHFFFAOYSA-N
• SMILES： ClS(CC(CCC)COC(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride

Research Briefing on 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride (CAS: 2138551-51-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride (CAS: 2138551-51-4), a specialized sulfonyl chloride derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including the cyclopropyl and sulfonyl chloride moieties, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride in the development of novel sulfonamide-based therapeutics. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The incorporation of the cyclopropyl group in this compound enhances its metabolic stability and bioavailability, making it particularly attractive for drug design.

One of the key findings from recent research is the application of this compound in the synthesis of protease inhibitors. Proteases are enzymes involved in numerous physiological and pathological processes, and their inhibition is a promising strategy for treating diseases such as cancer and viral infections. The sulfonyl chloride group in 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride serves as a reactive handle for covalent modification of protease active sites, enabling the development of highly specific inhibitors.

In addition to its role in drug discovery, this compound has also been investigated for its utility in chemical biology. Researchers have utilized it as a versatile building block for the synthesis of activity-based probes (ABPs), which are tools for studying enzyme function and dynamics in complex biological systems. The cyclopropyl moiety provides steric hindrance, which can be exploited to fine-tune the reactivity and selectivity of these probes.

Methodologically, the synthesis of 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride involves multi-step organic transformations, starting from readily available precursors. Recent optimizations in the synthetic route have improved yields and reduced the formation of by-products, making the compound more accessible for research and industrial applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its purity.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride due to its reactivity and sensitivity to moisture. Ongoing research is focused on developing more stable derivatives and improving storage conditions to facilitate its broader use in pharmaceutical and chemical biology research.

In conclusion, 2-(1-cyclopropylethoxy)methylpentane-1-sulfonyl chloride (CAS: 2138551-51-4) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its unique structural attributes and versatile reactivity make it a key player in the development of next-generation therapeutics and research tools. Future studies are expected to further explore its potential and address current limitations, paving the way for innovative applications in the field.